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Compound of Interest

Compound Name:
7-N-(4-Hydroxyphenyl)mitomycin

C

Cat. No.: B1664201 Get Quote

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the structural analysis of 7-N-(4-
Hydroxyphenyl)mitomycin C, a significant derivative of the potent antitumor antibiotic,

Mitomycin C. While comprehensive experimental data on the crystal structure and complete

Nuclear Magnetic Resonance (NMR) assignments for this specific analog are not extensively

available in public literature, this document compiles the known structural information and

presents established experimental protocols for this class of compounds, using the parent

Mitomycin C as a reference for methodology.

Molecular and Physicochemical Properties
7-N-(4-Hydroxyphenyl)mitomycin C, also known as M-83, is characterized by the substitution

of the C7-amino group of Mitomycin C with a 4-hydroxyphenyl moiety. This modification has

been shown to influence its antitumor activity and myelosuppression profile.[1][2] The

fundamental properties of the molecule are summarized below.
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Property Value Source

Molecular Formula C₂₁H₂₂N₄O₆ PubChem[3]

Molecular Weight 426.42 g/mol ChemicalBook[4]

Monoisotopic Mass 426.15393 Da PubChem[3]

Canonical SMILES

CC1=C(C(=O)C2=C(C1=O)N3

C[C@H]4--INVALID-LINK--

N4)NC5=CC=C(C=C5)O

PubChem[3]

InChI Key
HNTGDFCASLOZEZ-

YDBSYXHISA-N
PubChem[3]

CAS Number 70343-57-6 ChemicalBook[4]

Common Synonyms M-83, KW-2083, 7-N-PHPMC ChemicalBook[4]

Visualization of Chemical Structure
The following diagram illustrates the two-dimensional chemical structure of 7-N-(4-
Hydroxyphenyl)mitomycin C, highlighting its core mitosane skeleton and the appended 4-

hydroxyphenyl group.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/2909738/
https://aseestant.ceon.rs/index.php/bnsr/article/download/31265/17987/
https://pubmed.ncbi.nlm.nih.gov/2909738/
https://pubmed.ncbi.nlm.nih.gov/2909738/
https://pubmed.ncbi.nlm.nih.gov/2909738/
https://aseestant.ceon.rs/index.php/bnsr/article/download/31265/17987/
https://aseestant.ceon.rs/index.php/bnsr/article/download/31265/17987/
https://www.benchchem.com/product/b1664201?utm_src=pdf-body
https://www.benchchem.com/product/b1664201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7-N-(4-Hydroxyphenyl)mitomycin C

X-ray Crystallography Workflow

Compound Purification

Single Crystal Growth

X-ray Diffraction Data Collection

Structure Solution (e.g., Direct Methods)

Structural Refinement

Final 3D Structure
(Bond Lengths, Angles)
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NMR Structural Elucidation Pathway

1D ¹H NMR
(Proton Environments)

2D HSQC
(Direct C-H Bonds)

2D COSY
(H-H Connectivity)

1D ¹³C NMR
(Carbon Skeleton)

2D HMBC
(Long-Range C-H Bonds)

Final Structure Assignment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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